Cas no 139364-36-6 ((2,2-Difluoroethyl)(methyl)amine Hydrochloride)

• Product Name: (2,2-Difluoroethyl)(methyl)amine Hydrochloride
• CAS No: 139364-36-6
• MF: C₃H₈ClF₂N
• MW: 131.55212688446
• MDL: MFCD11043069
• CID: 838086
• PubChem ID: 45792392
• Update Time: 2024-11-04

(2,2-Difluoroethyl)(methyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-N-methylethanamine hydrochloride
• (2,2-Difluoro-ethyl)-methyl-amine hydrochloride
• (2,2-difluoroethyl)(methyl)amine hydrochloride
• AC1Q3BRX
• AG-B-73804
• CTK6I5277
• KB-82436
• AKOS008124767
• 2,2-Difluoro-N-methylethanamine HCl
• 2,2-Difluoro-N-Methyl-Ethanamine Hydrochloride
• SY181997
• Z1259341074
• SB33305
• Ethanamine, 2,2-difluoro-N-methyl-, hydrochloride
• 2,2-Difluoroethyl-methyl-amine hydrochloride
• D86102
• EN300-54843
• 139364-36-6
• 2,2-difluoro-N-methylethanamine;hydrochloride
• 2,2-DIFLUORO-N-METHYLETHANAMINEHYDROCHLORIDE
• MFCD11043069
• DTXSID00672584
• SCHEMBL9875272
• 2,2-Difluoro-N-methylethan-1-amine--hydrogen chloride (1/1)
• AS-77910
• (2,2-Difluoroethyl)(methyl)amine Hydrochloride

• MDL： MFCD11043069
• Inchi： 1S/C3H7F2N.ClH/c1-6-2-3(4)5;/h3,6H,2H2,1H3;1H
• InChI Key： RWYRUDPAALLKPX-UHFFFAOYSA-N
• SMILES： Cl.FC(CNC)F

Computed Properties

• Exact Mass: 131.03144
• Monoisotopic Mass: 131.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 30
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 12.03